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Compound of Interest

Compound Name: Antimony pentasulfide

Cat. No.: B075353

A detailed comparison of the electrochemical performance, experimental protocols, and
theoretical potential of antimony pentasulfide (Sb2S5) and antimony trisulfide (Sb2S3) as
anode materials for next-generation batteries.

In the quest for high-capacity anode materials for lithium-ion and sodium-ion batteries,
antimony sulfides have emerged as promising candidates due to their high theoretical specific
capacities. Among these, antimony trisulfide (Sb2S3) has been extensively investigated, while
antimony pentasulfide (Sb2S5) remains a less explored alternative. This guide provides a
comprehensive comparison of these two materials, summarizing available experimental data
for Sb2S3 and presenting theoretical predictions for Sb2S5 to offer a forward-looking
perspective for researchers and materials scientists.

Performance Comparison

A significant disparity exists in the research landscape of these two materials. Antimony
trisulfide has been the subject of numerous experimental studies, yielding a wealth of
performance data. In contrast, experimental data on the electrochemical performance of
antimony pentasulfide is scarce in the current literature. Therefore, this comparison relies on
a combination of experimental results for Sb2S3 and theoretical calculations for Sb2S5.
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Performance Metric

Antimony Trisulfide
(Sb2S3) (Experimental)

Antimony Pentasulfide
(Sb2S5) (Theoretical)

Theoretical Specific Capacity

~946 mAh/g[1][2][3]

~1155 mAh/g

Initial Discharge Capacity

700 - 1200 mAh/g (Lithium-ion)
[4]; 500 - 800 mAh/g (Sodium-
ion)[5]

Not available (Experimental)

Initial Coulombic Efficiency

60 - 85% (Lithium-ion)[4]; 50 -
75% (Sodium-ion)[5]

Not available (Experimental)

Cycling Stability

Varies significantly with
morphology and carbon
compositing, generally
showing capacity fade that can
be mitigated with
nanostructuring and

conductive additives.[5]

Predicted to undergo
significant volume expansion,
suggesting potential
challenges with cycling stability
without effective mitigation

strategies.

Rate Capability

Moderate to good, highly
dependent on the material's
architecture and conductivity.
Capacities of 300-600 mAh/g
are often reported at higher
current densities (e.g., 1-2
A/g).[1]

Not available (Experimental)

Voltage Plateau

Multiple plateaus
corresponding to conversion
and alloying reactions. For Li-
ion batteries, plateaus are
observed around 1.5V and 0.9
V vs. Li/Li+.[1][2]

Predicted to have a lower
average voltage plateau
compared to Sb2S3.

Electrochemical Reactions and Logical Comparison

The electrochemical energy storage mechanism in antimony sulfides involves a combination of

conversion and alloying reactions. The following diagrams illustrate the reaction pathways for

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.researchgate.net/publication/261292954_Bulk_antimony_sulfide_with_excellent_cycle_stability_as_next-generation_anode_for_lithium-ion_batteries
https://scholars.cityu.edu.hk/files/26473516/Bulk_antimony_sulfide_with_excellent_cycle_stability_as_next_generation_anode_for_lithium_ion_batteries.pdf
https://www.researchgate.net/publication/339246352_Colloidal_Antimony_Sulfide_Nanoparticles_as_a_High-Performance_Anode_Material_for_Li-ion_and_Na-ion_Batteries
https://www.researchgate.net/publication/380788519_Antimony_Trisulfide_with_Graphene_Oxide_Coated_Titania_Nanotube_Arrays_as_Anode_Material_for_Lithium-ion_Batteries
https://www.researchgate.net/publication/359794532_Recent_Advances_in_Antimony_Sulfide-Based_Nanomaterials_for_High-Performance_Sodium-Ion_Batteries_A_Mini_Review
https://www.researchgate.net/publication/380788519_Antimony_Trisulfide_with_Graphene_Oxide_Coated_Titania_Nanotube_Arrays_as_Anode_Material_for_Lithium-ion_Batteries
https://www.researchgate.net/publication/359794532_Recent_Advances_in_Antimony_Sulfide-Based_Nanomaterials_for_High-Performance_Sodium-Ion_Batteries_A_Mini_Review
https://www.researchgate.net/publication/359794532_Recent_Advances_in_Antimony_Sulfide-Based_Nanomaterials_for_High-Performance_Sodium-Ion_Batteries_A_Mini_Review
https://www.researchgate.net/publication/261292954_Bulk_antimony_sulfide_with_excellent_cycle_stability_as_next-generation_anode_for_lithium-ion_batteries
https://www.researchgate.net/publication/261292954_Bulk_antimony_sulfide_with_excellent_cycle_stability_as_next-generation_anode_for_lithium-ion_batteries
https://scholars.cityu.edu.hk/files/26473516/Bulk_antimony_sulfide_with_excellent_cycle_stability_as_next_generation_anode_for_lithium_ion_batteries.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

both Sb2S3 and the predicted pathway for Sb2S5 in a lithium-ion battery.

Antimony Trisulfide (Sb2S3) Reaction Pathway

Sb2S3

Conversion Reaction
Sb2S3 + 6Li+ + 6e- -> 2Sb + 3Li2S

urther Discharge

Alloying Reaction

2Sb + 6Li+ + 6e- -> 2Li3Sb

Click to download full resolution via product page

Figure 1. Electrochemical reaction pathway of Sb2S3.
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Predicted Antimony Pentasulfide (Sb2S5) Reaction Pathway

Sb2S5

Predicted Conversion Reaction
Sb2S5 + 10Li+ + 10e- -> 2Sb + 5Li2S

urther Discharge

Alloying Reaction

2Sb + 6Li+ + 6e- -> 2Li3Sb

Sb2S3 Synthesis Workflow
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DFT Calculation Workflow for Sb2S5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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